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Compound of Interest

Compound Name: 2-Iodoethyl ether

Cat. No.: B020515 Get Quote

For the modern researcher, navigating the complexities of novel chemical entities is a daily

reality. Among these, 2-Iodoethyl ether (CAS: 34270-91-1), also known as 1-iodo-2-(2-

iodoethoxy)ethane, presents both significant utility in organic synthesis and considerable safety

challenges.[1][2][3][4] This guide provides essential, field-proven directives for the safe

handling, use, and disposal of 2-Iodoethyl ether, ensuring the integrity of your research and

the safety of your laboratory personnel. Our approach moves beyond a simple checklist,

delving into the rationale behind each procedural step to build a comprehensive and self-

validating safety protocol.

Understanding the Hazard Profile of 2-Iodoethyl
Ether
Before any manipulation of 2-Iodoethyl ether, a thorough understanding of its intrinsic

properties is paramount. This informs every subsequent safety decision, from the selection of

personal protective equipment to the design of your experimental setup.

Chemical and Physical Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b020515?utm_src=pdf-interest
https://www.benchchem.com/product/b020515?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5215667.htm
https://www.alfa-chemistry.com/2-iodoethyl-ether-cas-34270-90-1-item-135212.htm
https://chemdad.com/index.php?c=article&id=5085
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5215667_EN.htm
https://www.benchchem.com/product/b020515?utm_src=pdf-body
https://www.benchchem.com/product/b020515?utm_src=pdf-body
https://www.benchchem.com/product/b020515?utm_src=pdf-body
https://www.benchchem.com/product/b020515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C4H8I2O [1][2]

Molecular Weight 325.91 g/mol [1][2]

Appearance Brown oil [2][3][4]

Boiling Point 140-141 °C (decomposes) [1][3][4]

Density 2.296 g/mL at 25 °C [1][3][4]

Flash Point 87 °C (188 °F) [3][4]

The high boiling point and density indicate that while it is not extremely volatile at room

temperature, its vapors are heavier than air and can accumulate in poorly ventilated areas. The

presence of two iodine atoms in the molecule suggests potential reactivity and toxicity,

characteristic of many halogenated organic compounds.

Identified Hazards:

While a comprehensive toxicological profile for 2-Iodoethyl ether is not readily available, the

presence of the iodo- group and its classification as a halogenated ether warrant a high degree

of caution.[5] Analogs such as methyl iodide are known to be toxic and potentially carcinogenic.

Therefore, it is prudent to treat 2-Iodoethyl ether with similar respect. The primary routes of

exposure are inhalation, skin absorption, and ingestion.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is not a matter of convenience but a critical barrier between

the researcher and potential chemical exposure.[5] The following PPE is mandatory when

handling 2-Iodoethyl ether.

Eye and Face Protection
Chemical Splash Goggles: At a minimum, chemical splash goggles that meet the ANSI Z87.1

standard are required at all times in the laboratory where 2-Iodoethyl ether is handled.[5][6]

[7]
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Face Shield: When there is a risk of splashing, such as during transfers of larger quantities

or during vigorous reactions, a face shield must be worn in conjunction with chemical splash

goggles.[7][8] This provides an additional layer of protection for the entire face.

Hand Protection
The choice of gloves is critical due to the potential for skin absorption. Not all glove materials

offer the same level of protection against specific chemicals.

Glove Selection: For handling 2-Iodoethyl ether, nitrile or neoprene gloves are

recommended. Disposable nitrile gloves offer good general chemical resistance for incidental

contact.[5][6] For prolonged handling or immersion, heavier, chemical-resistant gloves

should be worn.[5] It is crucial to consult the glove manufacturer's chemical resistance guide

for specific breakthrough times and permeation data.

Double Gloving: For enhanced protection, especially when handling neat 2-Iodoethyl ether,
consider wearing two pairs of nitrile gloves. This can provide a temporary barrier if the outer

glove is compromised.

Inspection and Replacement: Always inspect gloves for any signs of degradation or puncture

before use.[9] If contact with the chemical occurs, remove the gloves immediately, wash your

hands thoroughly, and don a new pair. Disposable gloves should be discarded after each use

and not be reused.[6]

Body Protection
Laboratory Coat: A flame-resistant or 100% cotton lab coat should be worn and kept fully

buttoned.[6] This protects against accidental splashes and prevents contamination of

personal clothing.

Closed-Toed Shoes: Appropriate footwear that covers the entire foot is mandatory in a

laboratory setting.[6]

Respiratory Protection
In most laboratory settings, engineering controls should be the primary means of controlling

exposure to vapors.
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Fume Hood: All work with 2-Iodoethyl ether must be conducted in a properly functioning

chemical fume hood.[9][10] This is the most effective way to prevent inhalation of its vapors.

Respirator: The need for respiratory protection should be determined by a formal risk

assessment. If engineering controls are insufficient to maintain exposure below acceptable

limits, a NIOSH-approved respirator with an organic vapor cartridge may be required.[5][11]

[12] Use of a respirator necessitates a formal respiratory protection program, including

medical evaluation, fit-testing, and training.[5][6]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A well-defined operational plan minimizes the risk of exposure and accidents. The following

procedural steps should be integrated into your standard operating procedure (SOP) for

working with 2-Iodoethyl ether.

Preparation and Pre-Work Checklist
Designate a Work Area: All handling of 2-Iodoethyl ether should occur in a designated area

within a chemical fume hood.

Assemble all Materials: Before starting, ensure all necessary equipment, reagents, and

waste containers are within the fume hood to minimize movement in and out of the

containment area.

Verify Fume Hood Function: Check that the fume hood is operating correctly and that the

sash is at the appropriate height.[13]

Review the SDS: Always have the Safety Data Sheet (SDS) for 2-Iodoethyl ether readily

accessible and review it before beginning work.

Emergency Equipment: Know the location and proper use of the nearest safety shower,

eyewash station, and fire extinguisher.

Handling and Transfer Procedures
Caption: Workflow for the safe handling of 2-Iodoethyl ether.
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Transfer in Fume Hood: All transfers of 2-Iodoethyl ether must be performed inside a

chemical fume hood to contain any vapors.[10]

Use Appropriate Equipment: For transferring small volumes, use a gas-tight syringe with a

Luer-lock fitting to prevent leakage. For larger volumes, use a cannula or a pressure-

equalizing dropping funnel.

Avoid Contamination: Never return unused chemical to the original container.

Keep Containers Closed: Keep the container of 2-Iodoethyl ether tightly sealed when not in

use.[11]

Storage Requirements
Proper storage is essential to maintain the chemical's integrity and prevent accidental release.

Location: Store 2-Iodoethyl ether in a cool, dry, and well-ventilated area, away from direct

sunlight and heat sources.[11]

Incompatible Materials: Keep it segregated from strong oxidizing agents, strong bases, and

strong reducing agents.[11]

Container: Store in the original, tightly sealed container.[11] The container should be clearly

labeled with the chemical name and appropriate hazard warnings.

Emergency Procedures: Planning for the
Unexpected
Even with the best precautions, accidents can happen. A clear and practiced emergency plan is

crucial.

Spills
Evacuate: If a significant spill occurs, evacuate the immediate area.

Alert: Notify your supervisor and laboratory safety officer immediately.
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Contain: If the spill is small and you are trained to do so, contain the spill using an

appropriate absorbent material, such as a spill kit designed for organic solvents.

Ventilate: Ensure the area is well-ventilated to disperse vapors.

Clean-up: The contaminated absorbent material must be treated as hazardous waste and

disposed of accordingly.

Personal Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[14] Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[11][14] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[11] If they are not breathing, provide

artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[11]

Disposal Plan: Responsible Management of
Hazardous Waste
Proper disposal of 2-Iodoethyl ether and associated waste is a legal and ethical responsibility

to protect the environment.

Waste Segregation
All waste contaminated with 2-Iodoethyl ether must be treated as hazardous waste. This

includes:

Unused or excess 2-Iodoethyl ether

Contaminated disposable gloves, absorbent pads, and other solid materials

Rinsate from cleaning contaminated glassware
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Waste Collection and Labeling
Designated Container: Use a dedicated, properly labeled hazardous waste container for all

2-Iodoethyl ether waste. The container must be compatible with the chemical and have a

secure lid.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list "2-
Iodoethyl ether" as a component. The label should also include the accumulation start date.

Disposal Procedure
Caption: Step-by-step disposal plan for 2-Iodoethyl ether waste.

Collection: Collect all 2-Iodoethyl ether waste in the designated container, ensuring it is kept

closed when not in use.[15]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[16] Do not pour 2-Iodoethyl ether
waste down the drain or dispose of it in the regular trash.[10][15]

By adhering to these comprehensive guidelines, researchers can confidently and safely utilize

2-Iodoethyl ether in their work, fostering a culture of safety and responsibility within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chemdad.com/index.php?c=article&id=5085
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5215667_EN.htm
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-13
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-13
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://www.epa.gov/emergency-response/personal-protective-equipment
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://bpb-us-w2.wpmucdn.com/wordpress.ucsc.edu/dist/7/150/files/2025/09/fire-niosh-lab-guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC187880100&productDescription=2-IODOTHIOPHENE+98%2B%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1423430&productDescription=BIS%282-CHLROETHL%29+ETHER+99+250G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.mit.edu/wp-content/uploads/2019/01/Chemistry-Department-Chemical-Hygiene-Plan-and-Safety-Manual-2019.pdf
https://www.fishersci.com/store/msds?partNumber=AC117900100&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.ohio.edu/sites/default/files/sites/facilities/files/hazmat_manual2010.pdf
https://www.benchchem.com/product/b020515#personal-protective-equipment-for-handling-2-iodoethyl-ether
https://www.benchchem.com/product/b020515#personal-protective-equipment-for-handling-2-iodoethyl-ether
https://www.benchchem.com/product/b020515#personal-protective-equipment-for-handling-2-iodoethyl-ether
https://www.benchchem.com/product/b020515#personal-protective-equipment-for-handling-2-iodoethyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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